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Compound of Interest

Compound Name: Tribehenin
CAS No.: 18641-57-1
Cat. No.: B125710
Get Quote
. J

This document provides essential safety and logistical information for the proper disposal of
tribehenin in a research environment. The following procedures are designed to ensure the
safety of laboratory personnel and compliance with standard environmental regulations.

Safety and Handling Precautions

Tribehenin is generally not considered a hazardous substance; however, adherence to good
laboratory practices is essential.[1][2]

» Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety
glasses and gloves, when handling tribehenin.

» Ventilation: Ensure adequate ventilation in the handling area.[1]

« Spill Management: In the event of a spill, prevent further leakage if it is safe to do so. For
small spills, use a solid adsorbent material to absorb the tribehenin, then shovel the mixture
into a disposable container.[1] Clean the affected area with detergent.[1]
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Disposal Protocol

The primary method for the disposal of tribehenin is to follow local, state, and federal
regulations. Do not discharge into sewers or waterways.[1]

Step-by-Step Disposal Procedure:

» Containerization: Place waste tribehenin into a clearly labeled, sealed container. Ensure the
container is compatible with the chemical.

o Labeling: Label the waste container as "Non-hazardous Chemical Waste" and include
"Tribehenin" on the label. Accurate labeling is crucial for proper waste management.[3]

o Storage: Store the sealed waste container in a designated, well-ventilated waste
accumulation area, away from incompatible materials such as strong oxidizers.[1][2]

o Waste Collection: Arrange for collection by your institution's environmental health and safety
(EHS) office or a licensed chemical waste disposal contractor.

Quantitative Data

The following table summarizes key physical properties of tribehenin.

Property Value
Flash Point > 599°F (>315°C)[1]
Melting Point 140-149°F (60-65°C)[4]

Note: No occupational exposure limits have been established for tribehenin.[2]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of
tribehenin.
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Start: Tribehenin Waste Generated

Is the waste contaminated with hazardous material?

Yes No

Place in a sealed, compatible container.

Dispose as hazardous waste following institutional protocol.

A

Label container: 'Non-hazardous Chemical Waste - Tribehenin'

Y

Store in designated waste area.

Y

Contact Environmental Health & Safety (EHS) for pickup.

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for Tribehenin Disposal.

Environmental and Regulatory Information
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» Ecotoxicity: Tribehenin is not known to be hazardous to the environment and is considered
biodegradable and not persistent.[1]

o Regulatory Status: Tribehenin is not classified as a dangerous substance according to the
Globally Harmonized System (GHS) and is not regulated for transport by the Department of
Transportation (DOT) in the USA or the International Maritime Dangerous Goods (IMDG)
code.[1] It is also not listed under SARA 313 or California Proposition 65.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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